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Compound of Interest

Compound Name: Fmoc-L-glutamine

Cat. No.: B557075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-(9-Fluorenylmethoxycarbonyl)-L-glutamine (Fmoc-L-glutamine) is an essential amino acid

derivative widely employed in solid-phase peptide synthesis (SPPS).[1][2] Its core utility lies in

the Fmoc protecting group, which reversibly masks the alpha-amino group of L-glutamine,

allowing for the controlled, sequential addition of amino acids to a growing peptide chain.[2]

This guide provides a detailed overview of the chemical properties, structure, and common

experimental protocols involving Fmoc-L-glutamine, with a particular focus on its application in

peptide synthesis.

Core Chemical Properties
A comprehensive summary of the key chemical and physical properties of Fmoc-L-glutamine
is presented in the table below.
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Property Value References

CAS Number 71989-20-3 [1][3][4][5]

Molecular Formula C₂₀H₂₀N₂O₅ [1][3][4][5]

Molecular Weight 368.38 g/mol [3][4]

Appearance White to off-white solid/powder [1][3]

Melting Point 200 - 220 °C [1]

Optical Rotation [α]D²⁰ = -18 ± 2° (c=1 in DMF) [1]

Solubility Soluble in DMSO (100 mg/mL) [3][6]

Purity ≥ 99.5% (Chiral HPLC) [1]

Chemical Structure
Fmoc-L-glutamine consists of the amino acid L-glutamine, with its α-amino group protected by

a 9-fluorenylmethoxycarbonyl (Fmoc) group. The structure is characterized by the fluorenyl

group attached to a carbamate linker, which in turn is bonded to the nitrogen of the glutamine.
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Start with Resin

Fmoc Deprotection
(20% Piperidine in DMF)

Wash (DMF)

Amino Acid Coupling
(Fmoc-Gln(Trt)-OH, DIC, HOBt)

Wash (DMF, DCM)

Repeat for next
amino acid

 Yes

Final Cleavage
and Deprotection (TFA)

 No

Purified Peptide
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Fmoc-Protected Peptide
on Resin

Add 20% Piperidine
in DMF

Piperidine abstracts
proton from Fluorenyl group

β-Elimination leads to
cleavage of C-O bond

Release of free amine
on peptide

Formation of Dibenzofulvene-
piperidine adduct

Deprotected Peptide
on Resin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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